Cas no 16206-40-9 (Benzenebutanoic acid, a,2,5-trimethyl-g-oxo-)

• Product Name: Benzenebutanoic acid, a,2,5-trimethyl-g-oxo-
• CAS No: 16206-40-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 233938
• PubChem ID: 254378
• Update Time: 2025-04-19

Benzenebutanoic acid, a,2,5-trimethyl-g-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a,2,5-trimethyl-g-oxo-
• YZVXEXSBDIMRGV-UHFFFAOYSA-N
• Propionic acid,5-dimethylbenzoyl)-2-methyl-
• Propionic acid, 3-(2,5-dimethylbenzoyl)-2-methyl-
• NSC78726
• DTXSID20291852
• 4-(2,5-dimethyl-phenyl)-2-methyl-4-oxo-butyric acid
• 4-(2,5-Dimethylphenyl)-2-methyl-4-oxobutanoic acid
• AKOS010910186
• 16206-40-9
• NCIOpen2_004177
• Benzenebutanoic acid,a,2,5-trimethyl-g-oxo-
• 4-(2,5-Dimethylphenyl)-2-methyl-4-oxobutanoic acid #
• NSC-78726
• 2-Methyl-3-(2,5-dimethylbenzoyl)propanoic acid

• Inchi： 1S/C13H16O3/c1-8-4-5-9(2)11(6-8)12(14)7-10(3)13(15)16/h4-6,10H,7H2,1-3H3,(H,15,16)
• InChI Key： YZVXEXSBDIMRGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)CC(C(=O)O)C

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones